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Compound of Interest

Compound Name: 3-Bromo-2-methylaniline, HCI

Cat. No.: B580170

Essential Safety & Handling Guide: 3-Bromo-2-
methylaniline, HCI

This guide provides immediate, essential safety and logistical information for handling 3-
Bromo-2-methylaniline hydrochloride. Researchers, scientists, and drug development
professionals should adhere to these procedures to ensure personal safety and proper
disposal.

Chemical Profile:

Property Value

Chemical Name 3-Bromo-2-methylaniline hydrochloride

13194-70-2 (for 4-Bromo-2-methylaniline

CAS Number _

hydrochloride, a related compound)
Molecular Formula C7HsBrCIN

Colorless to Brown clear liquid (for the free
Appearance

base)

Harmful if swallowed or in contact with skin,
Primary Hazards causes skin irritation, causes serious eye

irritation.
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Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure.

Protection Type Specification

) Chemical-resistant gloves (e.g., nitrile rubber).
Hand Protection
Inspect gloves before use.

Safety glasses with side-shields or chemical
Eye/Face Protection safety goggles. A face shield may be necessary

for splash hazards.

i . Protective clothing, including a lab coat. Long-
Skin and Body Protection o
sleeved clothing is recommended.

Use in a well-ventilated area or under a
) ) chemical fume hood.[1][2][3] If ventilation is
Respiratory Protection ) ]
inadequate, use a NIOSH-approved respirator

with an appropriate cartridge.

Operational Plan: Step-by-Step Handling Protocol

1.

Preparation and Engineering Controls:

Ensure a calibrated emergency eyewash station and safety shower are readily accessible.[4]
Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Keep the container tightly closed when not in use.[1]

. Handling the Chemical:

Avoid direct contact with skin, eyes, and clothing.[1][3]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][2]

Wash hands thoroughly after handling.[2][5][6]
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Do not eat, drink, or smoke in the handling area.[5][6]

3. In Case of a Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and collect for
disposal.

For solid spills, carefully sweep or scoop up the material to avoid creating dust.

Ventilate the area and wash the spill site after material pickup is complete.

Emergency First Aid Procedures

Exposure Route First Aid Measures

Move the person to fresh air. If not breathing,
If Inhaled give artificial respiration. Seek immediate

medical attention.[1][2]

Immediately wash the skin with plenty of soap
] and water.[1][3] Remove contaminated clothing
In Case of Skin Contact
and wash it before reuse.[7] Seek medical

attention if irritation persists.

Immediately rinse eyes with plenty of water for
at least 15 minutes, occasionally lifting the

In Case of Eye Contact upper and lower eyelids.[1][2] Remove contact
lenses if present and easy to do.[1][2][7] Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

water.[2][5] Never give anything by mouth to an
If Swallowed . . . :

unconscious person. Seek immediate medical

attention.[2]
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Disposal Plan

All waste materials must be treated as hazardous waste.

o Chemical Waste: Dispose of contents and container in accordance with local, state, and
federal regulations.[1][5][6] Do not dispose of down the drain.

o Contaminated PPE: Dispose of contaminated gloves and other protective equipment as
hazardous waste.

Experimental Workflow
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Safe Handling Workflow for 3-Bromo-2-methylaniline, HCI
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Caption: Safe Handling Workflow for 3-Bromo-2-methylaniline, HCI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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